Cas no 41404-72-2 (3-Bromo-5-chloro-2,4,6-trifluoropyridine)

• Product name: 3-Bromo-5-chloro-2,4,6-trifluoropyridine
• CAS No: 41404-72-2
• MF: C₅BrClF₃N
• MW: 246.41240978241
• CID: 4900395

3-Bromo-5-chloro-2,4,6-trifluoropyridine Chemical and Physical Properties

Names and Identifiers

• BrC=1C(=NC(=C(C1F)Cl)F)F
• 3-Bromo-5-chloro-2,4,6-trifluoropyridine

• Inchi： 1S/C5BrClF3N/c6-1-3(8)2(7)5(10)11-4(1)9
• InChI Key： HBRZNCAIPOITOC-UHFFFAOYSA-N
• SMILES： BrC1C(=NC(=C(C=1F)Cl)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 150
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-5-chloro-2,4,6-trifluoropyridine

3-Bromo-5-chloro-2,4,6-trifluoropyridine (CAS No. 41404-72-2): Properties, Applications, and Market Insights

3-Bromo-5-chloro-2,4,6-trifluoropyridine (CAS No. 41404-72-2) is a highly specialized halogenated pyridine derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique combination of bromine, chlorine, and fluorine substituents, serves as a crucial building block in modern synthetic chemistry. With the increasing demand for fluorinated pyridine derivatives in drug discovery, this chemical has become particularly relevant in addressing current challenges in medicinal chemistry and crop protection.

The molecular structure of 3-bromo-5-chloro-2,4,6-trifluoropyridine features three strategically placed fluorine atoms at the 2, 4, and 6 positions, along with bromine and chlorine at the 3 and 5 positions respectively. This specific substitution pattern creates an electron-deficient aromatic system that exhibits remarkable reactivity in nucleophilic aromatic substitution reactions. Researchers particularly value this compound for its ability to introduce multiple halogen atoms into target molecules, a property that aligns with current trends in the development of halogen-containing bioactive compounds.

In pharmaceutical applications, 3-Bromo-5-chloro-2,4,6-trifluoropyridine serves as a versatile intermediate for the synthesis of various drug candidates. The compound's unique halogen pattern makes it especially valuable in the creation of fluorinated pharmaceutical ingredients, addressing the growing need for improved metabolic stability and bioavailability in modern therapeutics. Recent studies have highlighted its utility in developing kinase inhibitors and antimicrobial agents, responding to the global demand for new treatments against resistant pathogens.

The agrochemical industry has also recognized the potential of CAS 41404-72-2 in developing next-generation crop protection agents. As agricultural researchers seek more selective and environmentally friendly pesticides, this compound's ability to contribute to the synthesis of multi-halogenated agrochemicals has become increasingly important. Its structural features allow for the creation of molecules with optimized pest control properties while potentially reducing environmental persistence.

From a synthetic chemistry perspective, 3-bromo-5-chloro-trifluoropyridine offers several advantages in heterocyclic chemistry. The compound's reactivity profile enables efficient transformations while maintaining the integrity of the pyridine core. This characteristic has made it particularly valuable in parallel synthesis and combinatorial chemistry approaches, which remain at the forefront of modern drug discovery methodologies.

The commercial availability of 3-Bromo-5-chloro-2,4,6-trifluoropyridine has improved significantly in recent years, reflecting its growing importance in various research fields. Suppliers now offer this compound with varying purity grades to meet different application requirements. The market for such polyhalogenated pyridine derivatives continues to expand, driven by the pharmaceutical industry's ongoing exploration of fluorinated compounds and the agrochemical sector's search for novel active ingredients.

Quality control aspects of 41404-72-2 are particularly important given its use in sensitive applications. Advanced analytical techniques including HPLC, GC-MS, and NMR spectroscopy are typically employed to verify the compound's purity and structural integrity. These quality assurance measures ensure reliable performance in downstream synthetic applications, addressing researchers' concerns about batch-to-batch consistency.

Storage and handling recommendations for 3-Bromo-5-chloro-2,4,6-trifluoropyridine follow standard protocols for halogenated aromatic compounds. While not classified as hazardous under normal conditions, proper precautions should be taken to maintain product stability and ensure safe laboratory practices. These considerations align with the chemical industry's increasing focus on sustainable and safe chemical handling practices.

The future outlook for 3-Bromo-5-chloro-2,4,6-trifluoropyridine appears promising, with potential applications extending into materials science and specialty chemicals. As research into fluorinated organic materials advances, this compound may find new roles in electronic materials or advanced polymers. Its unique combination of halogens offers possibilities for creating materials with specific electronic or surface properties.

Environmental considerations regarding polyhalogenated compounds like 3-Bromo-5-chloro-2,4,6-trifluoropyridine have led to increased research into their degradation pathways and environmental fate. This aligns with the chemical industry's broader commitment to green chemistry principles and sustainable development goals. Researchers are actively investigating ways to maximize the utility of such compounds while minimizing potential environmental impacts.

In summary, 3-Bromo-5-chloro-2,4,6-trifluoropyridine (CAS No. 41404-72-2) represents an important tool in modern synthetic chemistry, with applications spanning pharmaceuticals, agrochemicals, and potentially materials science. Its unique structural features and reactivity profile continue to make it valuable for researchers addressing current challenges in these fields. As the demand for specialty fluorinated building blocks grows, this compound is likely to maintain its relevance in chemical research and development.